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Compound Name: Arachidyl laurate

Cat. No.: B1598217 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Arachidyl laurate (eicosyl dodecanoate) is a wax ester, a type of lipid composed of a long-

chain fatty acid (lauric acid) and a long-chain fatty alcohol (arachidyl alcohol). It finds

applications in various industries, including cosmetics, pharmaceuticals, and as a reference

standard in lipid research.[1] Accurate and reliable analytical methods are essential for its

quantification and characterization in different matrices. Gas chromatography-mass

spectrometry (GC-MS) is a powerful technique for the analysis of volatile and semi-volatile

compounds like Arachidyl laurate, offering high resolution and sensitivity for both qualitative

and quantitative analysis.

This application note provides a detailed protocol for the analysis of Arachidyl laurate using

GC-MS. The methodology covers sample preparation, instrument parameters, and data

analysis, providing a comprehensive guide for researchers in the field.

Principle
The GC-MS analysis of Arachidyl laurate involves the separation of the analyte from the

sample matrix using a gas chromatograph, followed by its detection and identification using a

mass spectrometer. The sample is first vaporized in the heated injector of the gas
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chromatograph and then carried by an inert gas (mobile phase) through a capillary column. The

separation is based on the differential partitioning of the analyte between the mobile phase and

the stationary phase coated on the column walls. As Arachidyl laurate is a long-chain ester, a

column suitable for high-temperature analysis is required.

Following separation, the analyte enters the mass spectrometer, where it is ionized, typically by

electron impact (EI). The resulting charged fragments are then separated by their mass-to-

charge ratio (m/z) by a mass analyzer. The fragmentation pattern, or mass spectrum, provides

a unique fingerprint for the identification of Arachidyl laurate. For quantitative analysis, a

specific ion characteristic of the compound is monitored.

Chemical and Physical Properties of Arachidyl
Laurate
A summary of the key chemical and physical properties of Arachidyl laurate is presented in

the table below. This information is critical for method development and data interpretation.

Property Value Reference

Chemical Name Eicosyl dodecanoate [2][3]

Synonyms
Arachidyl dodecanoate, Lauric

acid arachidyl ester
[2][4]

CAS Number 36617-18-2

Molecular Formula C32H64O2

Molecular Weight 480.85 g/mol

Exact Mass 480.49063128 Da

Boiling Point 507°C at 760 mmHg

Appearance Solid

Storage Temperature -20°C

Experimental Protocol
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Materials and Reagents
Arachidyl laurate standard (>99% purity)

Solvent (e.g., hexane, isooctane, or chloroform, GC grade)

Internal Standard (e.g., a deuterated fatty acid ester or a wax ester not present in the

sample)

Anhydrous sodium sulfate

Glassware: volumetric flasks, vials with PTFE-lined caps, Pasteur pipettes

Sample Preparation
The sample preparation method will vary depending on the matrix. A general protocol for a

simple solution is provided below. For complex matrices like biological tissues or formulations,

a lipid extraction step would be necessary prior to GC-MS analysis.

Standard Solution Preparation: Prepare a stock solution of Arachidyl laurate (e.g., 1

mg/mL) in a suitable solvent like hexane. Prepare a series of calibration standards by serial

dilution of the stock solution to cover the expected concentration range of the samples.

Internal Standard Spiking: For accurate quantification, add a known amount of an internal

standard to all samples and calibration standards.

Sample Dilution: Dilute the sample extract with the chosen solvent to bring the concentration

of Arachidyl laurate within the calibration range.

Drying: If the sample extract contains water, pass it through a small column of anhydrous

sodium sulfate to remove the moisture.

Transfer: Transfer the final solution to a GC vial for analysis.

GC-MS Instrumentation and Conditions
The following are typical GC-MS operating conditions for the analysis of long-chain esters.

These may need to be optimized for your specific instrument and application.
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Parameter Recommended Condition

Gas Chromatograph

GC System Agilent, Shimadzu, or equivalent

Column
SLB®-5ms (30 m x 0.25 mm x 0.25 µm) or

similar non-polar capillary column

Carrier Gas Helium at a constant flow rate of 1 mL/min

Injector Temperature 280 - 300 °C

Injection Volume 1 µL

Injection Mode Splitless or Split (e.g., 10:1)

Oven Temperature Program
Initial temperature: 150 °C, hold for 2 min; Ramp

at 10 °C/min to 320 °C, hold for 10 min

Mass Spectrometer

MS System Quadrupole or Ion Trap

Ionization Mode Electron Impact (EI)

Ionization Energy 70 eV

Mass Range m/z 50-600

Ion Source Temperature 230 °C

Transfer Line Temperature 280 °C

Acquisition Mode
Full Scan for qualitative analysis; Selected Ion

Monitoring (SIM) for quantitative analysis

Data Analysis
Qualitative Analysis: Identify the Arachidyl laurate peak in the total ion chromatogram (TIC)

by its retention time. Confirm the identity by comparing the acquired mass spectrum with a

reference spectrum from a library (e.g., NIST) or by injecting a pure standard.
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Quantitative Analysis: For quantitative analysis using an internal standard, create a

calibration curve by plotting the ratio of the peak area of the analyte to the peak area of the

internal standard against the concentration of the calibration standards. Determine the

concentration of Arachidyl laurate in the samples from this calibration curve.
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Caption: Experimental workflow for the GC-MS analysis of Arachidyl laurate.
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Caption: Logical relationship of the core components in a GC-MS system.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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